N-(3-chloro-4-fluorophenyl)-3-isopropoxybenzamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C16H15ClFNO2/c1-10(2)21-13-5-3-4-11(8-13)16(20)19-12-6-7-15(18)14(17)9-12/h3-10H,1-2H3,(H,19,20)
• InChI Key: DLJGVYXVSCCVGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C16H15ClFNO2
• Molecular Weight: 307.74 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-isopropoxybenzamide, commonly known as CFIB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CFIB belongs to the class of benzamide derivatives and is known for its ability to modulate the activity of certain receptors in the brain and nervous system. In

Scientific Research Applications

CFIB has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to modulate the activity of certain receptors in the brain, including the dopamine D3 receptor and the sigma-1 receptor. CFIB has been found to have potential applications in the treatment of addiction, depression, and anxiety disorders. It has also been studied for its potential neuroprotective effects in conditions such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

CFIB modulates the activity of certain receptors in the brain and nervous system through a variety of mechanisms. It has been shown to act as a partial agonist at the dopamine D3 receptor, which is involved in reward and motivation pathways in the brain. CFIB has also been found to bind to the sigma-1 receptor, which is involved in a variety of cellular processes, including calcium signaling and stress response. The exact mechanism of action of CFIB is still being studied, but it is believed to involve modulation of neurotransmitter release and signaling pathways in the brain.
Biochemical and Physiological Effects:
CFIB has been shown to have a variety of biochemical and physiological effects in animal studies. It has been found to increase dopamine release in the brain, which may contribute to its potential therapeutic effects in addiction and depression. CFIB has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential neuroprotective effects in conditions such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

CFIB has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available from commercial sources. CFIB has also been shown to have good stability and solubility in a variety of solvents. However, there are also some limitations to using CFIB in lab experiments. It has been found to have low bioavailability and poor brain penetration, which may limit its effectiveness in certain applications. CFIB has also been found to have some off-target effects, which may complicate interpretation of results in certain experiments.

Future Directions

There are several future directions for research on CFIB. One area of interest is the development of more potent and selective analogs of CFIB that may have improved therapeutic potential. Another area of interest is the investigation of the potential neuroprotective effects of CFIB in animal models of neurodegenerative diseases. Additionally, further studies are needed to better understand the mechanism of action of CFIB and its potential applications in the treatment of addiction, depression, and anxiety disorders.

Synthesis Methods

The synthesis of CFIB involves the reaction of 3-chloro-4-fluoroaniline with isopropyl 3-amino-4-methoxybenzoate in the presence of a catalyst. The resulting intermediate is then treated with acetic anhydride to obtain the final product, CFIB. The synthesis of CFIB has been described in detail in several research articles and is considered to be a relatively straightforward process.